Benzophenone-1-hydroxy cyclohexyl phenyl ketone mixture

• CAS No.: 118690-08-7
• Product Name: Benzophenone-1-hydroxy cyclohexyl phenyl ketone mixture
• Molecular Formula: C3H4O4; COOHCH2COOH; C3H4O4
• Molecular Weight: 104.06 g/mol
• IUPAC Name: hydron;propanedioate
• Standard InChI: InChI=1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)
• Standard InChIKey: OFOBLEOULBTSOW-UHFFFAOYSA-N
• SMILES: [H+].[H+].C(C(=O)[O-])C(=O)[O-]
• Canonical SMILES: [H+].[H+].C(C(=O)[O-])C(=O)[O-]
• Boiling Point: 284 °F at 760 mm Hg (decomposes) (NTP, 1992); Decomposes above 140 °C
• Colorform: White crystals; Crystalline powder; Colorless hygroscopic solid which sublimes in vacuum
• Density: 1.63 (NTP, 1992); 1.6 g/cm³
• Melting Point: 276.1 °F (NTP, 1992); 135 dec °C; 135-137 °C; 135°C
• Physical Description: Malonic acid appears as white crystals or crystalline powder. Sublimes in vacuum. (NTP, 1992); PelletsLargeCrystals; Solid; WHITE CRYSTALS.
• Description: Malonic acid, also known as malonate or H2MALO, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Malonic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Malonic acid has been found in human liver and kidney tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, malonic acid is primarily located in the cytoplasm. Malonic acid exists in all eukaryotes, ranging from yeast to humans. In humans, malonic acid is involved in the aspartate metabolism pathway and fatty acid biosynthesis pathway. Malonic acid has been found to be associated with the diseases known as combined malonic and methylmalonic aciduria; malonic acid has also been linked to the inborn metabolic disorders including malonyl-CoA decarboxylase deficiency.; Malonic acid appears as white crystals or crystalline powder. Sublimes in vacuum. (NTP, 1992); Malonic acid is an alpha,omega-dicarboxylic acid in which the two carboxy groups are separated by a single methylene group. It has a role as a human metabolite. It is a conjugate acid of a malonate(1-).
• Related CAS: 141-95-7 (di-hydrochloride salt); 19455-76-6 (mono-calcium salt); 23549-97-5 (hydrochloride salt); 2757-18-8 (di-thallium salt); 926-71-6 (potassium salt)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 763000 mg/L (at 25 °C); 7.33 M; In water, 6.23X10+5 mg/L at 25 °C; In water, 7.66X10+5 mg/L at 20 °C (pH 1-10), EU Guideline Method A.6 (flask method); One gram dissolves in: 0.65 mL water, about 2 mL alcohol, 1.1 mL methanol, 3 mL propyl alcohol, 13 mL ether, 7 mL pyridine; 763.0 mg/mL; Solubility in water, g/100ml at 20 °C: 7.3
• Synonyms: dithallium malonate; malonate; malonic acid; malonic acid, 1,3-(14)C2-labeled; malonic acid, 2-(14)C-labeled; malonic acid, diammonium salt; malonic acid, dipotassium salt; malonic acid, disodium salt; malonic acid, disodium salt, 1-(14)C-labeled; malonic acid, dithallium salt; malonic acid, monocalcium salt; malonic acid, monosodium salt; malonic acid, potassium salt; malonic acid, sodium salt; monosodium malonate; thallium malonate; thallous malonate
• Vapor Pressure: 0.00 mmHg; 2.7X10-6 mm Hg at 23 °C
• PubChem Compound: 23511544
• Last Modified: Nov 11 2021